3-[[(2R,3S,5R)-2-[[bis(4-methoxyphenyl)-phenylmethoxy]methyl]-5-(5-ethenyl-2,4-dioxopyrimidin-1-yl)oxolan-3-yl]oxy-[di(propan-2-yl)amino]phosphanyl]oxypropanenitrile

• Molecular Formula: C41H49N4O8P
• Molecular Weight: 756.8 g/mol
• IUPAC Name: 3-[[(2R,3S,5R)-2-[[bis(4-methoxyphenyl)-phenylmethoxy]methyl]-5-(5-ethenyl-2,4-dioxopyrimidin-1-yl)oxolan-3-yl]oxy-[di(propan-2-yl)amino]phosphanyl]oxypropanenitrile
• InChI: InChI=1S/C41H49N4O8P/c1-8-30-26-44(40(47)43-39(30)46)38-25-36(53-54(51-24-12-23-42)45(28(2)3)29(4)5)37(52-38)27-50-41(31-13-10-9-11-14-31,32-15-19-34(48-6)20-16-32)33-17-21-35(49-7)22-18-33/h8-11,13-22,26,28-29,36-38H,1,12,24-25,27H2,2-7H3,(H,43,46,47)/t36-,37+,38+,54?/m0/s1
• InChI Key: DTIGDKGQABDJTJ-VPJZQFIISA-N
• Isomeric SMILES: CC(C)N(C(C)C)P(OCCC#N)O[C@H]1C[C@@H](O[C@@H]1COC(C2=CC=CC=C2)(C3=CC=C(C=C3)OC)C4=CC=C(C=C4)OC)N5C=C(C(=O)NC5=O)C=C
• Canonical SMILES: CC(C)N(C(C)C)P(OCCC#N)OC1CC(OC1COC(C2=CC=CC=C2)(C3=CC=C(C=C3)OC)C4=CC=C(C=C4)OC)N5C=C(C(=O)NC5=O)C=C

Description

This compound is a phosphoramidite derivative with a complex stereochemical and functional architecture. It features a 5-ethenyl-2,4-dioxopyrimidin-1-yl base, a bis(4-methoxyphenyl)-phenylmethoxy (DMT) protecting group, and a diisopropylamino-phosphanyloxypropanenitrile moiety. The stereochemistry (2R,3S,5R) of the oxolane (tetrahydrofuran) ring is critical for its biological activity and compatibility with oligonucleotide synthesis . The compound is synthesized via nucleophilic substitution under anhydrous conditions, often using 2-cyanoethyl-N,N-diisopropylchlorophosphoramidite as a catalyst and monitored by TLC . Its LC/MS analysis reveals a high purity of 98% (UV) and a molecular ion peak at m/z 762 (M+H), consistent with theoretical calculations .

Comparison with Similar Compounds

Comparison with Structurally Similar Compounds

Core Structural Variations

The compound’s closest analogs differ in three key regions:

• Pyrimidinyl substituents: 5-Ethenyl vs. 5-Methyl: The target compound’s 5-ethenyl group (: compound 6) enhances π-stacking interactions in oligonucleotide duplexes compared to 5-methyl derivatives (e.g., 5-methyl-2,4-dioxopyrimidin-1-yl in compound 5, ) . Halogenated analogs: Compounds like 3-[[(2R,3S,5R)-2-[[bis(4-methoxyphenyl)-phenylmethoxy]methyl]-5-(2,4-dibromo-5-methylphenyl)oxolan-3-yl]oxy-[di(propan-2-yl)amino]phosphanyl]oxypropanenitrile () show reduced solubility due to bromine’s hydrophobicity but improved nuclease resistance .

• Protecting groups :

  • DMT vs. TBDMS : The DMT group in the target compound () offers superior acid-labile deprotection kinetics compared to tert-butyldimethylsilyl (TBDMS)-protected analogs (e.g., compound in ), which require fluoride-based cleavage .

• Phosphoramidite backbone :

  • Thiophosphate vs. Phosphate : The thiophosphate variant (compound 5 in ) exhibits higher stability against enzymatic degradation but lower hybridization efficiency than the target compound’s standard phosphate backbone .